![molecular formula C22H26ClF3N4O2 B2417201 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]piperazine CAS No. 2097938-11-7](/img/structure/B2417201.png)
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]piperazine
Description
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]piperazine is a useful research compound. Its molecular formula is C22H26ClF3N4O2 and its molecular weight is 470.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Research
Piperazine derivatives have been explored for their potential in inhibiting HIV-1 reverse transcriptase, a crucial enzyme in the lifecycle of the HIV virus. For example, bis(heteroaryl)piperazines (BHAPs) have shown to be significantly potent in inhibiting HIV-1 reverse transcriptase activity, leading to the development of novel classes of non-nucleoside reverse transcriptase inhibitors (Romero et al., 1994)[https://consensus.app/papers/discovery-synthesis-bioactivity-romero/ff67843a041c574ca799d6cd01026ff9/?utm_source=chatgpt].
Antimalarial Activity
Research on piperazine and pyrrolidine derivatives has indicated their effectiveness against Plasmodium falciparum, the parasite responsible for malaria. Certain compounds within this category demonstrated significant antiplasmodial activity, suggesting potential for antimalarial drug development (Mendoza et al., 2011)[https://consensus.app/papers/aryl-piperazine-pyrrolidine-agents-synthesis-mendoza/67b8963fdeb458cdbd301e8df2ba47c4/?utm_source=chatgpt].
Anticancer Potential
Piperazine derivatives have also been studied for their anticancer properties. Novel diamino derivatives of [1,2,4]triazolo[1,5-a][1,3,5]triazine, with piperazine components, have been identified as potent and selective adenosine A2a receptor antagonists with implications for treating Parkinson's disease, indicating potential for broader therapeutic applications including cancer (Vu et al., 2004)[https://consensus.app/papers/novel-diamino-derivatives-124triazolo15a135triazine-vu/16ef61d1f19d546d9ee55c837a3b6ea9/?utm_source=chatgpt].
Antimicrobial and Antibacterial Research
Innovative bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent bacterial biofilm inhibition and MurB enzyme inhibition, demonstrating potential as novel antibacterial agents (Mekky & Sanad, 2020)[https://consensus.app/papers/novel-bispyrazolebenzofuran-hybrids-possessing-mekky/57fff0f922e151bdab28349c2ec8b337/?utm_source=chatgpt].
properties
IUPAC Name |
[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26ClF3N4O2/c1-14-11-18(15(2)32-14)21(31)30-5-3-17(4-6-30)28-7-9-29(10-8-28)20-19(23)12-16(13-27-20)22(24,25)26/h11-13,17H,3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATJFPFMAYYXYDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClF3N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-2-benzyl-4,5-dihydropyridazin-3(2H)-one](/img/structure/B2417120.png)
![N1-(sec-butyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide](/img/structure/B2417130.png)
![(1R,2S)-2-[(4-nitrophenyl)carbamoyl]cyclopropane-1-carboxylic acid](/img/structure/B2417134.png)
